2,5-Dimethyl-4-(trifluoromethylsulfonyl)phenol

• IUPAC Name: 2,5-dimethyl-4-(trifluoromethylsulfonyl)phenol
• InChI: InChI=1S/C9H9F3O3S/c1-5-4-8(6(2)3-7(5)13)16(14,15)9(10,11)12/h3-4,13H,1-2H3
• InChI Key: MJUUVVBBMXYMFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)C(F)(F)F)C)O
• Molecular Formula: C9H9F3O3S
• Molecular Weight: 254.23 g/mol

Description

2,5-Dimethyl-4-(trifluoromethylsulfonyl)phenol, also known as 2,5-DMTFP, is a phenol compound with a unique structure. It is a versatile chemical that has a wide range of applications in scientific research and industrial processes. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a ligand in coordination chemistry. It is also used in the production of pharmaceuticals, cosmetics, and other products.

Scientific Research Applications

2,5-Dimethyl-4-(trifluoromethylsulfonyl)phenol has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a ligand in coordination chemistry. It is also used in the production of pharmaceuticals, cosmetics, and other products. In addition, it is used in the study of enzyme catalysis, protein-ligand interactions, and molecular recognition. It has also been used in the study of molecular structure and in the development of new materials.

Mechanism of Action

2,5-Dimethyl-4-(trifluoromethylsulfonyl)phenol is a versatile compound that can interact with a wide variety of molecules. It can bind to proteins, enzymes, and other molecules, forming a complex that can be used to study the structure and function of these molecules. It can also act as a catalyst in chemical reactions, allowing for the efficient synthesis of a wide range of compounds.
Biochemical and Physiological Effects
2,5-Dimethyl-4-(trifluoromethylsulfonyl)phenol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in inflammation and pain. In addition, it has been shown to inhibit the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes, which are involved in inflammatory and allergic responses. It has also been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

2,5-Dimethyl-4-(trifluoromethylsulfonyl)phenol has several advantages for laboratory experiments. It is a versatile compound that can interact with a wide variety of molecules, making it useful for studying enzyme catalysis, protein-ligand interactions, and molecular recognition. It can also act as a catalyst in chemical reactions, making it useful for synthesizing a wide range of compounds. Additionally, it is relatively inexpensive and can be easily synthesized. However, it can be toxic and should be handled with care.

Future Directions

2,5-Dimethyl-4-(trifluoromethylsulfonyl)phenol has a wide range of potential applications in the future. It could be used to study the structure and function of proteins and enzymes, as well as to develop new materials. It could also be used in the development of new pharmaceuticals, cosmetics, and other products. Additionally, it could be used to develop new catalysts for chemical reactions, as well as to study the mechanism of action of drugs and other compounds. Finally, it could be used to develop new methods for synthesizing compounds, as well as to study the biochemical and physiological effects of compounds.

Synthesis Methods

2,5-Dimethyl-4-(trifluoromethylsulfonyl)phenol can be synthesized by a variety of methods. The most common method is by the reaction of trifluoromethanesulfonic anhydride with 2,5-dimethylphenol in the presence of a base, such as potassium carbonate. The reaction produces 2,5-Dimethyl-4-(trifluoromethylsulfonyl)phenol as a white solid. Other methods for the synthesis of 2,5-Dimethyl-4-(trifluoromethylsulfonyl)phenol include the reaction of trifluoromethanesulfonic anhydride with 2,5-dimethylphenol in the presence of a catalyst, such as palladium, and the reaction of trifluoromethanesulfonic anhydride with 2,5-dimethylphenol in the presence of a base and a Lewis acid, such as boron trifluoride.